Cas no 93918-11-7 (Iron,(isooctanoato-O)(neodecanoato-O)- (9CI))
93918-11-7 structure
Product Name:Iron,(isooctanoato-O)(neodecanoato-O)- (9CI)
CAS No:93918-11-7
MF:C18H36FeO4
MW:372.321047782898
CID:817689
PubChem ID:56844094
Update Time:2025-04-19
Iron,(isooctanoato-O)(neodecanoato-O)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 7,7-dimethyloctanoic acid,iron,6-methylheptanoic acid
- Iron,(isooctanoato-O)(neodecanoato-O)- (9CI)
- EINECS 299-891-9
- (Isooctanoato-O)(neodecanoato-O)iron
- 93918-11-7
-
- Inchi: 1S/C10H20O2.C8H16O2.Fe/c1-10(2,3)8-6-4-5-7-9(11)12;1-7(2)5-3-4-6-8(9)10;/h4-8H2,1-3H3,(H,11,12);7H,3-6H2,1-2H3,(H,9,10);
- InChI Key: IFWSNWAGCRMJGQ-UHFFFAOYSA-N
- SMILES: [Fe].OC(CCCCCC(C)(C)C)=O.OC(CCCCC(C)C)=O
Computed Properties
- Exact Mass: 372.196295g/mol
- Monoisotopic Mass: 372.196295g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 11
- Complexity: 296
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6Ų
Iron,(isooctanoato-O)(neodecanoato-O)- (9CI) Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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